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Get Quote

The International Council for Harmonisation (ICH) Q1B guideline defines the standard conditions for

photostability testing of new drug substances and products [1].

Attribute Minimum Requirement

Visible Light 1.2 million lux hours

Ultraviolet (UVA) 200 W·h/m²

Ilaprazole Photostability Profile

A forced degradation study on Ilaprazole using an LC-MS method revealed its stability under different stress

conditions [2].

Degradation Condition Result / Observation for Ilaprazole

Acidic Degradation Significant degradation (27.28% in 24 hours); major degradants formed [2].

Basic Hydrolysis Major degradants formed [2].

Oxidative Degradation Major degradants formed [2].

Photolytic Effect Minimal degradation impact [2].
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Degradation Condition Result / Observation for Ilaprazole

Thermal Effect Minimal degradation impact [2].

Detailed Experimental Protocol

For the LC-MS characterization of ilaprazole degradants, the following methodology was used [2]:

Instrument: Shimadzu LC-8030 with a PDA (Photodiode Array) detection system.

Column: Zodiac CN C18 column (250mm x 4.6mm, 5µm particle size).
Elution: An isocratic elution method was employed (the mobile phase composition is not specified

in the provided search results).
Forced Degradation Studies: The drug substance was subjected to conditions recommended by

ICH guidelines, including acid and base hydrolysis, oxidative stress, exposure to ultraviolet light, and
thermal stress [2].

Analysis: The retention time of the drug showed minor changes under various conditions. The
degradants were primarily characterized using mass spectroscopic data to identify their molecular

structures [2].

Frequently Asked Questions

Q1: Our laboratory uses a SUNTEST CPS+ lamp. Is it acceptable if the UV dose exceeds the minimum

requirement when we reach the visible light target? A: Yes, this is acceptable. The ICH Q1B guideline

specifies minimum values. It is standard practice to expose samples until the minimum visible light dose

(1.2 million lux hours) is achieved, even if this means the UV dose is exceeded by a factor of approximately

2.4. Many laboratories intentionally use exposure multiples (e.g., 2-3x, or even up to 10x) to assess

robustness. If overexposure is a concern, you can use replicate samples and remove them from the test at

different time points [1].

Q2: According to the study, Ilaprazole was found to be stable under light. Why is photostability testing

still critical for its development? A: Even if a drug substance shows minimal degradation, photostability

testing is a regulatory requirement [1]. The results are essential for determining appropriate packaging and

storage conditions to ensure the drug's safety, efficacy, and quality throughout its shelf life. Confirming
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stability under light helps define whether protective packaging (like opaque or amber glass vials) is

necessary.

Q3: The study identified several degradants. What is the primary goal of conducting forced

degradation studies? A: The main objective is to force the drug substance to degrade to reveal potential

structural weaknesses. This "stress testing" helps identify degradation pathways and products, which can

inform molecular redesign to improve stability or confirm that the analytical methods can detect and separate

degradants from the main drug. This is a key part of the drug development process [1].

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for conducting forced degradation studies on a drug

substance like ilaprazole, from sample preparation through to analysis and decision-making.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.atlas-mts.com/knowledge-center/atlas-weathering-blog/2021/december/ich-testing-of-pharmaceuticals-exposure-conditions
https://www.smolecule.com/products/s1943470?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Forced
Degradation Study

Prepare Drug
Sample Solutions

Apply Stress Conditions

LC-MS Analysis

Acidic
(HCl/NaOH)

Compare Chromatograms
& Mass Spectra

Identify and Characterize
Major Degradants

Assess Impact on
Formulation & Packaging

Finalize Product
Development Strategy

Basic
(NaOH)

Oxidative
(H₂O₂)

Photolytic
(ICH Q1B)

Click to download full resolution via product page

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s1943470?utm_src=pdf-body-img
https://www.smolecule.com/products/s1943470?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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